Cas no 1806957-59-4 (4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide
• CAS No: 1806957-59-4
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4897045
• Update Time: 2025-06-12

4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-5(7(10)11)3-6(8(12)14)13-9(4)15-2/h3,7H,1-2H3,(H2,12,14)
• InChI Key： XXGARMDBSQDEKJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(N)=O)N=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide

Introduction to 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide (CAS No. 1806957-59-4)

4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide (CAS No. 1806957-59-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a difluoromethyl group, a methoxy substituent, and a methylpyridine core provides a rich scaffold for further chemical modifications and biological evaluations.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied in the development of antiviral and anticancer agents, where it often contributes to improved pharmacokinetic profiles. The methoxy group, on the other hand, can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. Together with the methylpyridine backbone, these functional groups create a versatile platform for synthetic chemists to explore.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing difluoromethyl and methoxy groups due to their demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, studies have shown that molecules incorporating these groups can exhibit enhanced selectivity for certain therapeutic targets, reducing off-target effects and improving overall drug safety. The 6-carboxamide moiety further extends the potential applications of this compound by allowing for derivatization into more complex structures, such as peptidomimetics or protease inhibitors.

One of the most compelling aspects of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide is its potential in the development of novel therapeutic agents. Researchers have been exploring its utility in synthesizing compounds that target inflammatory pathways, neurodegenerative diseases, and metabolic disorders. The compound’s structural features make it an attractive building block for designing molecules that can interact with biological macromolecules in a highly specific manner. This specificity is crucial for developing drugs that minimize side effects while maximizing therapeutic benefits.

The synthesis of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful planning to ensure optimal regioselectivity and yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These methods not only enhance the scalability of production but also open doors for further structural diversification.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide at both molecular and cellular levels. Molecular modeling studies have provided insights into how this compound interacts with potential biological targets, such as enzymes and receptors. These insights are invaluable for designing next-generation drug candidates with improved pharmacological properties. Additionally, computational predictions have helped identify key structural modifications that could enhance binding affinity and reduce toxicity.

The pharmaceutical industry’s focus on precision medicine has further highlighted the importance of compounds like 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide. By leveraging its unique structural features, researchers aim to develop personalized therapies that cater to individual patient needs. This approach aligns with the broader trend towards targeted drug development, where compounds are designed to interact specifically with disease-causing pathways or biomarkers. The versatility of this compound makes it an ideal candidate for such endeavors.

As research continues to uncover new therapeutic applications, the demand for high-quality starting materials like 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide is expected to grow. Manufacturers specializing in fine chemicals are continuously refining their production processes to meet the stringent requirements of pharmaceutical companies. This ensures that researchers have access to pure and consistent batches of this compound, enabling them to conduct reliable experiments and accelerate drug discovery efforts.

The environmental impact of synthesizing complex organic compounds is also a critical consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Innovations such as flow chemistry and biocatalysis are being integrated into the production of compounds like 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide, aligning with global sustainability goals while maintaining high chemical yields.

In conclusion,4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxamide (CAS No. 1806957-59-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups makes it a versatile scaffold for drug development, while recent research highlights its role in addressing various diseases through targeted interventions. As scientific understanding progresses, this compound is poised to play an increasingly important role in shaping the future of medicine.